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Compound of Interest

Compound Name: tert-Butyl phenyl carbonate

Cat. No.: B128739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of tert-Butyl phenyl
carbonate, a versatile reagent in organic synthesis, particularly relevant to drug development

and other chemical industries. This document outlines its commercial availability, key

properties, and detailed experimental protocols for its synthesis and application, with a focus

on its role as a protecting group.

Commercial Availability
tert-Butyl phenyl carbonate is readily available from a variety of chemical suppliers. The

following table summarizes key information from several prominent vendors to facilitate

procurement for research and development purposes.
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Supplier
Product
Number(s)

Purity
Available
Quantities

Price (USD)

Sigma-Aldrich 124303 98% 25 g $59.92

Thermo Scientific

(Alfa Aesar)
AAH6086714 97% 25 g, 100 g

$97.00 (for 100

g)

Tokyo Chemical

Industry (TCI)
B3590 >96.0% (HPLC)

Contact for

details

Contact for

details

Chem-Impex 31286 ≥ 98% (GC)
Contact for

details

Contact for

details

EAST

CHEMSOURCE

S LIMITED

- 99% 1 kg, 25 kg/drum
Contact for

details

BOC Sciences - 98%
Contact for

details

Contact for

details

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to visit the supplier's website for the most current pricing and availability.

Physicochemical Properties
Property Value

CAS Number 6627-89-0[1][2][3][4][5][6][7]

Molecular Formula C₁₁H₁₄O₃[1][4][6]

Molecular Weight 194.23 g/mol [2][4]

Appearance
Colorless to light yellow liquid or white

powder[1][5]

Boiling Point 83 °C at 0.6 mmHg[2][3][4]

Density 1.05 g/mL at 20 °C[2][3][4]

Solubility Slightly soluble in water[8]
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Applications in Research and Drug Development
tert-Butyl phenyl carbonate is a valuable reagent in organic synthesis, primarily utilized for

the introduction of the tert-butoxycarbonyl (Boc) protecting group to amines.[1][9] This

protection is a crucial step in the multi-step synthesis of complex molecules, including active

pharmaceutical ingredients (APIs). The Boc group is favored for its stability under a wide range

of reaction conditions and its facile removal under acidic conditions.[9]

Key applications include:

Mono-Boc protection of α,ω-diamines: This reagent allows for the selective protection of one

amino group in a diamine, a critical transformation in the synthesis of various drug

candidates and building blocks.[8][10]

Synthesis of carbamate-protected polyamines: It is used in the preparation of polyamines

with protected carbamates.[4]

Synthesis of 2-nitroindoles: It serves as a reagent in the synthesis of these heterocyclic

compounds.[8]

Preparation of small molecule inhibitors: It has been used in the preparation of inhibitors of

acetyl-CoA carboxylase 1 and 2, which are involved in fatty acid biosynthesis.[4]

Experimental Protocols
Synthesis of tert-Butyl Phenyl Carbonate
A common method for the laboratory-scale synthesis of tert-Butyl phenyl carbonate involves

the reaction of phenyl chloroformate with tert-butanol in the presence of a base.[2]

Materials:

tert-Butanol

Quinoline

Phenyl chloroformate
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Dichloromethane (CH₂Cl₂)

Water

5% Hydrochloric acid (HCl)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottomed flask equipped with a stirrer, thermometer, and dropping funnel,

dissolve tert-butanol (1.0 mole) and quinoline (1.0 mole) in dichloromethane.[2]

While stirring, add phenyl chloroformate (1.0 mole) dropwise to the solution. Maintain the

reaction temperature between 28–31°C by cooling the flask as necessary.[2]

After the addition is complete, allow the mixture to stand overnight at room temperature.[2]

Add water to the reaction mixture to dissolve the precipitated quinoline hydrochloride.[11]

Separate the organic layer and wash it sequentially with two portions of water and then three

to four portions of 5% hydrochloric acid.[11]

Dry the organic layer over anhydrous magnesium sulfate.[2]

Remove the solvent by distillation.[11]

Distill the crude product under vacuum (e.g., 0.5 mmHg) to yield pure tert-Butyl phenyl
carbonate (boiling point 74-78 °C at 0.5 mmHg).[2][11]

Reaction Preparation Reaction Workup Purification

tert-Butanol + Quinoline
in Dichloromethane

Add Phenyl Chloroformate
(28-31°C)

Start Reaction Stir Overnight
(Room Temp) Add Water Separate Layers Wash Organic Layer

(H₂O, 5% HCl) Dry (MgSO₄) Remove Solvent
(Distillation)

Vacuum Distillation
(0.5 mmHg, 74-78°C) tert-Butyl Phenyl Carbonate
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Synthesis of tert-Butyl phenyl carbonate workflow.

Mono-Boc Protection of a Diamine
This protocol describes a general procedure for the selective mono-protection of a primary

diamine using tert-Butyl phenyl carbonate.[10][12]

Materials:

1,2-Ethanediamine (or other suitable diamine)

tert-Butyl phenyl carbonate

Absolute Ethanol (EtOH)

2M Hydrochloric acid (HCl)

2M Sodium hydroxide (NaOH)

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

Water

Procedure:

Dissolve the diamine (1.0 equivalent) in absolute ethanol in a round-bottomed flask equipped

with a reflux condenser.[10][12]

Add tert-Butyl phenyl carbonate (1.0 equivalent) to the solution.[10][12]

Heat the reaction mixture to reflux and maintain for approximately 18 hours.[10][12]

Cool the reaction mixture to room temperature and concentrate it using a rotary evaporator.

[10][12]

Add water to the residue and adjust the pH to approximately 3 by the careful addition of 2M

HCl.[12]
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Extract the aqueous solution with dichloromethane to remove any unreacted starting material

and byproducts.[12]

Adjust the pH of the aqueous phase to 12 with the addition of 2M NaOH.[12]

Extract the basic aqueous phase with several portions of dichloromethane.[12]

Combine the organic extracts from the basic extraction, dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure to yield the mono-Boc-protected diamine.[12]

Reaction Workup Product

Diamine + tert-Butyl Phenyl Carbonate
in Ethanol Reflux (18h) Concentrate Add H₂O, Adjust pH to 3 (HCl) Extract with CH₂Cl₂

(Discard Organic) Adjust Aqueous pH to 12 (NaOH) Extract with CH₂Cl₂ Dry (Na₂SO₄) & Concentrate Mono-Boc-Protected Diamine

Click to download full resolution via product page

Mono-Boc protection of a diamine workflow.

Logical Relationship of Boc Protection
The use of tert-Butyl phenyl carbonate for Boc protection is a fundamental strategy in peptide

synthesis and the construction of complex molecules where selective reactivity of different

functional groups is required.
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Amine (R-NH₂)

Boc-Protected Amine (R-NHBoc)

Protection

tert-Butyl Phenyl Carbonate

Acidic Conditions
(e.g., TFA)

Deprotection

Further Synthetic Steps

Stable to other reagents
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Logic of Boc protection and deprotection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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